Cas no 1356459-72-7 (trans-2-Benzyloxycarbonylamino-cyclopropanecarboxylic acid ethyl ester)

• Product Name: trans-2-Benzyloxycarbonylamino-cyclopropanecarboxylic acid ethyl ester
• CAS No: 1356459-72-7
• MF: C₁₄H₁₇NO₄
• MW: 263.289084196091
• MDL: MFCD31693540
• CID: 4777702
• Update Time: 2025-06-10

trans-2-Benzyloxycarbonylamino-cyclopropanecarboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• trans-2-Benzyloxycarbonylamino-cyclopropanecarboxylic acid ethyl ester
• SB33006
• (1R,2R)-2-(Benzyloxycarbonylamino)cyclopropanecarboxylic acid ethyl ester
• ethyl (1R,2R)-2-(phenylmethoxycarbonylamino)cyclopropane-1-carboxylate
• Rel-ethyl (1R,2R)-2-(((benzyloxy)carbonyl)amino)cyclopropane-1-carboxylate

• MDL： MFCD31693540
• Inchi： 1S/C14H17NO4/c1-2-18-13(16)11-8-12(11)15-14(17)19-9-10-6-4-3-5-7-10/h3-7,11-12H,2,8-9H2,1H3,(H,15,17)/t11-,12-/m1/s1
• InChI Key： YLPHGKPNNZKULJ-VXGBXAGGSA-N
• SMILES： O(CC)C([C@@H]1C[C@H]1NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 325
• XLogP3: 2.4
• Topological Polar Surface Area: 64.599

Additional information on trans-2-Benzyloxycarbonylamino-cyclopropanecarboxylic acid ethyl ester

Introduction to trans-2-Benzyloxycarbonylamino-cyclopropanecarboxylic acid ethyl ester (CAS No. 1356459-72-7)

trans-2-Benzyloxycarbonylamino-cyclopropanecarboxylic acid ethyl ester, with the chemical formula C₁₅H₁₃NO₅ and CAS number 1356459-72-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules known for their structural complexity and potential biological activity, making it a valuable intermediate in the synthesis of more complex drug candidates.

The name of this compound provides critical insights into its molecular structure. The presence of the benzyloxycarbonyl (Boc) group indicates a protective function for an amine, which is a common strategy in peptide synthesis and drug development. The cyclopropanecarboxylic acid ethyl ester moiety introduces a rigid three-membered ring, which can influence the conformational flexibility and binding properties of the molecule. This combination of features makes it an intriguing candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in the development of novel compounds that incorporate cyclopropane rings due to their unique electronic and steric properties. Cyclopropanes are known to enhance metabolic stability and can serve as scaffolds for designing molecules with improved pharmacokinetic profiles. The ethyl ester functionality further modulates the solubility and reactivity of the compound, making it adaptable for various synthetic pathways.

One of the most compelling aspects of trans-2-Benzyloxycarbonylamino-cyclopropanecarboxylic acid ethyl ester is its potential application in the synthesis of peptidomimetics. Peptidomimetics are designed to mimic the bioactivity of natural peptides while avoiding their limitations, such as poor oral bioavailability and susceptibility to enzymatic degradation. The Boc group provides a stable protecting group for an amine, allowing for selective deprotection at later stages of synthesis. This feature is particularly useful in multi-step synthetic routes where orthogonal reaction conditions are required.

Recent studies have highlighted the importance of cyclopropane-containing compounds in drug discovery. For instance, derivatives of cyclopropanecarboxylic acids have been investigated for their potential as kinase inhibitors, protease inhibitors, and even as antimicrobial agents. The structural rigidity provided by the cyclopropane ring can lead to enhanced binding affinity and selectivity when interacting with biological targets. Additionally, the ethyl ester group can be hydrolyzed under specific conditions to reveal a free carboxylic acid or an amine, depending on the synthetic needs.

The benzyloxycarbonyl (Boc) protecting group is another key feature that contributes to the utility of this compound in synthetic chemistry. Boc groups are widely used because they are stable under a variety of conditions but can be easily removed under mild acidic conditions. This makes them ideal for protecting amine groups during synthetic transformations while maintaining overall molecular integrity. The combination of a Boc-protected amine and a cyclopropanecarboxylic acid ethyl ester suggests that this compound could be used in the synthesis of complex peptides or peptidomimetics where both protecting group strategies are beneficial.

In terms of biological activity, preliminary studies have suggested that derivatives of trans-2-Benzyloxycarbonylamino-cyclopropanecarboxylic acid ethyl ester may exhibit interesting pharmacological properties. For example, modifications at the cyclopropane ring or the Boc-protected amine could lead to compounds with activity against specific disease targets. While detailed pharmacological data is still limited, the structural features of this compound make it a promising candidate for further investigation.

The synthesis of trans-2-Benzyloxycarbonylamino-cyclopropanecarboxylic acid ethyl ester involves multiple steps, each requiring careful optimization to ensure high yield and purity. Common synthetic routes may include condensation reactions to form the cyclopropane core, followed by protection-deprotection strategies involving Boc groups and ester functionalities. Advances in catalytic methods and green chemistry principles have also enabled more efficient synthetic pathways, reducing waste and improving scalability.

One notable application of this compound is in the field of protease inhibition. Proteases are enzymes that play crucial roles in various biological processes, including inflammation, blood clotting, and cancer progression. Inhibiting these enzymes with small molecule compounds has been a successful strategy in drug development. The rigid structure provided by the cyclopropane ring can mimic natural substrate interactions with proteases, while the Boc-protected amine allows for further derivatization to optimize binding affinity.

The use of cyclopropane-containing compounds as protease inhibitors has shown promise in preclinical studies. For example, certain cyclopropyl analogs have been found to inhibit matrix metalloproteinases (MMPs), which are involved in tissue degradation and cancer metastasis. By incorporating similar structural motifs into new drug candidates, researchers hope to discover more effective inhibitors with improved pharmacological profiles.

In conclusion, trans-2-Benzyloxycarbonylamino-cyclopropanecarboxylic acid ethyl ester (CAS No. 1356459-72-7) is a versatile intermediate with significant potential in pharmaceutical chemistry. Its unique combination of structural features—such as the Boc protecting group and cyclopropane ring—makes it valuable for synthesizing complex molecules like peptidomimetics and protease inhibitors. As research continues to uncover new applications for cyclopropane-containing compounds, this compound is likely to play an important role in future drug discovery efforts.